Cas no 2248416-12-6 (3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole)

• Product Name: 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole
• CAS No: 2248416-12-6
• MF: C₁₀H₆BrF₂NO
• MW: 274.061548709869
• CID: 5968740
• PubChem ID: 137939645
• Update Time: 2025-06-08

3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-6508076
• 2248416-12-6
• 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole

• Inchi： 1S/C10H6BrF2NO/c11-7-3-1-6(2-4-7)8-5-9(10(12)13)15-14-8/h1-5,10H
• InChI Key： DWRVYVPIXNGFLF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(F)F)ON=1

Computed Properties

• Exact Mass: 272.96008g/mol
• Monoisotopic Mass: 272.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole

Professional Introduction to Compound with CAS No. 2248416-12-6 and Product Name: 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole

The compound with the CAS number 2248416-12-6 and the product name 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound, featuring a brominated phenyl ring and a difluoromethyl substituent on an oxazole core, has garnered considerable attention due to its unique structural and pharmacological properties. The oxazole moiety is well-known for its biological activity, often serving as a key structural element in various therapeutic agents. The presence of both bromine and difluoromethyl groups introduces additional potential for modulating biological interactions, making this compound a promising candidate for further research and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of oxazole derivatives due to their versatility and efficacy. The 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole structure combines the electron-withdrawing effects of the difluoromethyl group with the electronic properties of the brominated aromatic ring, which can significantly influence its reactivity and binding affinity to biological targets. This compound has been studied in various contexts, including its potential as an intermediate in synthesizing more complex molecules or as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxazole ring is known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole derivative has been investigated for its interaction with different biological pathways, particularly those involving enzymes and receptors that are implicated in various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a valuable tool for understanding disease mechanisms and developing targeted treatments.

The incorporation of the difluoromethyl group into the molecule is particularly noteworthy. This substituent is frequently employed in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. The fluorine atoms can participate in multiple non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions, which can improve the compound's overall efficacy. Additionally, the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of the molecule, influencing its reactivity and selectivity.

The bromophenyl moiety in this compound also plays a crucial role in its pharmacological profile. Bromine is known to be a versatile substituent that can influence both the physical properties of a molecule (such as solubility) and its biological activity. In particular, brominated aromatic compounds have been extensively studied for their potential as kinase inhibitors and other enzyme-targeted therapies. The presence of bromine in the phenyl ring of 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole may enhance its ability to interact with specific biological targets, thereby increasing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding affinities and pharmacokinetic properties of small molecules like 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole. These computational methods have been instrumental in guiding experimental design and optimizing molecular structures for improved efficacy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify promising candidates for further investigation much more efficiently than traditional methods alone.

The synthesis of 3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole presents unique challenges due to the complexity of its structure. However, recent developments in synthetic methodologies have made it possible to access such molecules more readily than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework efficiently. These advances have not only facilitated the production of this compound but also opened up new avenues for exploring related derivatives with potentially enhanced biological activities.

In conclusion,3-(4-Bromophenyl)-5-(difluoromethyl)-1,2-oxazole represents a significant contribution to the field of medicinal chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications across multiple disease areas. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for future medical advancements.